Cas no 62248-72-0 (Benzenepentanenitrile, 3-methoxy-)

• Product Name: Benzenepentanenitrile, 3-methoxy-
• CAS No: 62248-72-0
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 452490
• PubChem ID: 12538156
• Update Time: 2025-04-19

Benzenepentanenitrile, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenepentanenitrile, 3-methoxy-
• 5-(3-methoxyphenyl)pentanenitrile
• 62248-72-0
• DTXSID50501734

• Inchi： 1S/C12H15NO/c1-14-12-8-5-7-11(10-12)6-3-2-4-9-13/h5,7-8,10H,2-4,6H2,1H3
• InChI Key： ACNKSNYKHBOAPJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CCCCC#N

Computed Properties

• Exact Mass: 189.11545
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02